Cas no 2013005-14-4 (6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione)

6,7-Dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-[1λ⁶]thiolane]-1',1'-dione is a structurally unique spirocyclic compound featuring a fused furopyridine core and a sulfone-containing thiolane moiety. Its rigid spiro architecture enhances molecular stability, while the sulfone group contributes to polar interactions, making it valuable in medicinal chemistry and material science applications. The compound’s heterocyclic framework offers potential as a versatile intermediate for synthesizing pharmacologically active molecules, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined stereochemistry and functional group compatibility further support its utility in complex synthetic pathways. This compound is particularly suited for researchers exploring novel scaffolds in drug discovery or advanced organic synthesis.
6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione structure
2013005-14-4 structure
Product Name:6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione
CAS No:2013005-14-4
MF:C10H13NO3S
MW:227.280121564865
CID:5783129
PubChem ID:165475647
Update Time:2025-06-11

6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione Chemical and Physical Properties

Names and Identifiers

    • 6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-[1lambda6]thiolane]-1',1'-dione
    • 2013005-14-4
    • EN300-1076433
    • 6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione
    • Inchi: 1S/C10H13NO3S/c12-15(13)6-3-10(7-15)8-2-5-14-9(8)1-4-11-10/h2,5,11H,1,3-4,6-7H2
    • InChI Key: RVEJYSPATNGTJD-UHFFFAOYSA-N
    • SMILES: S1(CCC2(C3C=COC=3CCN2)C1)(=O)=O

Computed Properties

  • Exact Mass: 227.06161445g/mol
  • Monoisotopic Mass: 227.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 67.7Ų

6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione Pricemore >>

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Additional information on 6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione

Comprehensive Overview of 6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-1λ⁶-thiolane]-1',1'-dione (CAS No. 2013005-14-4)

The compound 6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-1λ⁶-thiolane]-1',1'-dione (CAS No. 2013005-14-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework and sulfone functional group make it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's furopyridine core is known for its bioisosteric properties, which can enhance metabolic stability and bioavailability in therapeutic agents.

Recent studies highlight the growing interest in spirocyclic compounds due to their three-dimensional complexity and potential to interact with biological targets more selectively. The 1λ⁶-thiolane-1',1'-dione moiety in this molecule is particularly noteworthy, as sulfone derivatives are often associated with anti-inflammatory and antimicrobial activities. Researchers are actively exploring its applications in treating chronic diseases, aligning with the current focus on precision medicine and targeted therapies.

From a synthetic chemistry perspective, the CAS No. 2013005-14-4 compound presents challenges and opportunities. Its fused ring system requires innovative strategies for efficient synthesis, such as transition-metal-catalyzed cyclizations or photochemical methods. These approaches are frequently discussed in forums and publications, reflecting the broader trend toward green chemistry and atom-economical processes. The compound's stability under physiological conditions also makes it a viable scaffold for prodrug design.

In the context of AI-driven drug discovery, 6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-1λ⁶-thiolane]-1',1'-dione has been flagged by machine learning models for its structural novelty. Computational tools predict high binding affinity for kinases and GPCRs, which are hot targets in oncology and neurology. This aligns with frequent search queries like "spirocyclic sulfones in drug development" and "CAS 2013005-14-4 applications", indicating strong public and academic interest.

Environmental and regulatory considerations are also critical. While not classified as hazardous, the compound's biodegradability and ecotoxicological profile are under evaluation to meet REACH and FDA guidelines. Such topics dominate industry discussions, especially among stakeholders seeking sustainable chemical solutions.

In summary, 6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-1λ⁶-thiolane]-1',1'-dione represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from small-molecule drugs to agrochemical adjuvants—position it as a compound of enduring relevance in modern chemistry.

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